Cas no 31197-50-9 (Benzenesulfonothioicacid, 4-(1,1-dimethylethyl)-, S-[4-(1,1-dimethylethyl)phenyl] ester)

Benzenesulfonothioicacid, 4-(1,1-dimethylethyl)-, S-[4-(1,1-dimethylethyl)phenyl] ester structure
31197-50-9 structure
Product Name:Benzenesulfonothioicacid, 4-(1,1-dimethylethyl)-, S-[4-(1,1-dimethylethyl)phenyl] ester
CAS No:31197-50-9
MF:C20H26O2S2
MW:362.549243450165
CID:305304
PubChem ID:316001
Update Time:2025-04-19

Benzenesulfonothioicacid, 4-(1,1-dimethylethyl)-, S-[4-(1,1-dimethylethyl)phenyl] ester Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonothioicacid, 4-(1,1-dimethylethyl)-, S-[4-(1,1-dimethylethyl)phenyl] ester
    • 1-tert-butyl-4-(4-tert-butylphenyl)sulfonylsulfanylbenzene
    • 4-tert-butyl-benzenethiosulfonic acid S-(4-tert-butyl-phenyl ester)
    • 4-tert-Butyl-benzolthiosulfonsaeure-S-(4-tert-butyl-phenylester)
    • AC1L7SXE
    • CHEMBL120540
    • NSC243179
    • S-(4-tert-butylphenyl) (4-tert-butylbenzene)thiosulfonate
    • S-(4-tert-Butylphenyl) 4-tert-butylbenzenesulfonothioate
    • S-(p-tert-butylphenyl)-p-tertbutylbenzenethiosulphonate
    • NSC 243179
    • Benzenesulfonothioic acid, 4-(1,1-dimethylethyl)-, S-[4-(1,1-dimethylethyl)phenyl] ester
    • 1-tert-butyl-4-(4-tert-butylphenyl)sulfonylsulfanyl-benzene
    • 31197-50-9
    • NSC-243179
    • DTXSID00185124
    • Inchi: 1S/C20H26O2S2/c1-19(2,3)15-7-11-17(12-8-15)23-24(21,22)18-13-9-16(10-14-18)20(4,5)6/h7-14H,1-6H3
    • InChI Key: LNSCDFKIZQSIQL-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)C(C)(C)C)(=O)(=O)SC1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 362.13758
  • Monoisotopic Mass: 362.13742241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 67.8Ų

Experimental Properties

  • PSA: 34.14
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